2-(1-Benzylpiperidin-4-ylidene)butanoic acid

• IUPAC Name: 2-(1-benzylpiperidin-4-ylidene)butanoic acid
• InChI: InChI=1S/C16H21NO2/c1-2-15(16(18)19)14-8-10-17(11-9-14)12-13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3,(H,18,19)
• InChI Key: ITALEBCMIXOBEY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C1CCN(CC1)CC2=CC=CC=C2)C(=O)O
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

2-(1-Benzylpiperidin-4-ylidene)butanoic acid is an organic compound that belongs to the class of piperidine derivatives This compound is characterized by the presence of a piperidine ring substituted with a benzyl group and a butanoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Benzylpiperidin-4-ylidene)butanoic acid typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through the cyclization of appropriate precursors such as 1-benzyl-4-piperidone.

Substitution Reactions: The benzyl group is introduced through nucleophilic substitution reactions.

Formation of the Butanoic Acid Moiety: The butanoic acid moiety is introduced through reactions involving carboxylation or esterification followed by hydrolysis.

Industrial Production Methods

Industrial production of 2-(1-Benzylpiperidin-4-ylidene)butanoic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This includes the use of automated reactors, controlled temperature, and pressure conditions, as well as purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(1-Benzylpiperidin-4-ylidene)butanoic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: Nucleophilic or electrophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are commonly used.

Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides are used under conditions such as reflux or room temperature.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

2-(1-Benzylpiperidin-4-ylidene)butanoic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities, including interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of fine chemicals and as a building block for various industrial processes.

Mechanism of Action

The mechanism of action of 2-(1-Benzylpiperidin-4-ylidene)butanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and affecting various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

1-Benzyl-4-piperidone: A precursor in the synthesis of 2-(1-Benzylpiperidin-4-ylidene)butanoic acid.

N-(1-Benzylpiperidin-4-yl)acetohydrazide: Another piperidine derivative with similar structural features.

2-(1-Benzylpiperidin-4-yl)butanoic acid: A closely related compound with slight structural variations.

Uniqueness

2-(1-Benzylpiperidin-4-ylidene)butanoic acid is unique due to its specific combination of a piperidine ring, benzyl group, and butanoic acid moiety. This unique structure imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.